Cas no 1021130-21-1 (N-[(oxolan-2-yl)methyl]thiolan-3-amine)

N-[(oxolan-2-yl)methyl]thiolan-3-amine is a heterocyclic amine compound featuring both oxolane (tetrahydrofuran) and thiolane (tetrahydrothiophene) moieties. This structure imparts unique reactivity and versatility, making it valuable in organic synthesis and pharmaceutical applications. The presence of nitrogen and sulfur within the framework allows for diverse functionalization, enabling its use as a building block in the development of biologically active molecules. Its balanced lipophilicity and conformational flexibility enhance its potential as an intermediate in medicinal chemistry, particularly for targeting CNS-active compounds. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes.
N-[(oxolan-2-yl)methyl]thiolan-3-amine structure
1021130-21-1 structure
Product Name:N-[(oxolan-2-yl)methyl]thiolan-3-amine
CAS No:1021130-21-1
MF:C9H17NOS
MW:187.302381277084
CID:4568129
PubChem ID:43179163
Update Time:2025-06-08

N-[(oxolan-2-yl)methyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanamine, tetrahydro-N-(tetrahydro-3-thienyl)-
    • N-[(oxolan-2-yl)methyl]thiolan-3-amine
    • Z90504206
    • G43383
    • 1021130-21-1
    • EN300-35775
    • AKOS000243093
    • N-(tetrahydrofuran-2-ylmethyl)-N-tetrahydrothien-3-ylamine
    • N-(oxolan-2-ylmethyl)thiolan-3-amine
    • AKOS017274906
    • Inchi: 1S/C9H17NOS/c1-2-9(11-4-1)6-10-8-3-5-12-7-8/h8-10H,1-7H2
    • InChI Key: HUSJZIRGWUBMFU-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNC1CCSC1

Computed Properties

  • Exact Mass: 187.103085g/mol
  • Monoisotopic Mass: 187.103085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 187.3g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 307.0±27.0 °C at 760 mmHg

N-[(oxolan-2-yl)methyl]thiolan-3-amine Security Information

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N-[(oxolan-2-yl)methyl]thiolan-3-amine Related Literature

Additional information on N-[(oxolan-2-yl)methyl]thiolan-3-amine

Recent Advances in the Study of N-[(oxolan-2-yl)methyl]thiolan-3-amine (CAS: 1021130-21-1) in Chemical Biology and Pharmaceutical Research

N-[(oxolan-2-yl)methyl]thiolan-3-amine (CAS: 1021130-21-1) is a novel heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining oxolane and thiolane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-[(oxolan-2-yl)methyl]thiolan-3-amine has been optimized through innovative catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a stereoselective approach to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles in preclinical models.

Pharmacological studies have highlighted the compound's potential as a modulator of key biological pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on specific enzymes involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting a high affinity for the target proteins. These findings open avenues for the development of anti-inflammatory agents based on this scaffold.

In addition to its anti-inflammatory properties, N-[(oxolan-2-yl)methyl]thiolan-3-amine has been explored for its neuroprotective effects. A 2024 study in ACS Chemical Neuroscience reported that the compound exhibited significant activity in reducing oxidative stress in neuronal cells. The researchers attributed this effect to the molecule's ability to scavenge reactive oxygen species (ROS) and enhance cellular antioxidant defenses. These results underscore its potential in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Further investigations into the compound's mechanism of action have employed advanced techniques such as cryo-electron microscopy and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided atomic-level insights into its interactions with biological targets, facilitating the design of derivatives with improved efficacy and selectivity. Collaborative efforts between academic and industrial researchers are underway to translate these findings into clinical applications.

Despite the promising data, challenges remain in the development of N-[(oxolan-2-yl)methyl]thiolan-3-amine as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies, as highlighted in a recent review in Chemical Reviews.

In conclusion, N-[(oxolan-2-yl)methyl]thiolan-3-amine (CAS: 1021130-21-1) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities and well-characterized synthesis make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full therapeutic potential, contributing to advancements in chemical biology and pharmaceutical sciences.

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